Cas no 64917-83-5 (Schisantherin E)

• Product Name: Schisantherin E
• CAS No: 64917-83-5
• MF: C₃₀H₃₄O₉
• MW: 538.585569858551
• CID: 511181
• PubChem ID: 13844274
• Update Time: 2025-05-20

Schisantherin E Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,c]cyclooctene-3,7,8-triol,5,6,7,8-tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyl-, 8-benzoate,(6S,7S,8S)-
• Schisantherin E
• Schizantherin-E
• Schisantherin-E
• Schizantherin E
• (6S,7S,8S)-5,6,7,8-Tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyldibenzo[a,c]cyclooctene-3,7,8-triol 8-benzoate
• [(9S)-9,14-Dihydroxy-3,4,5,15,16-pentamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,
• CHEMBL4203313
• 64917-83-5
• HY-N0860
• CS-3668
• [(8S,9S,10S)-9,14-dihydroxy-3,4,5,15,16-pentamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] benzoate
• FS-7149
• DA-77753
• (5S)-6alpha,7beta-Dimethyl-1,2,3,11,12-pentamethoxy(5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene)-5alpha,6beta,10-triol 5-benzoate
• (8S,9S,10S)-9,14-dihydroxy-3,4,5,15,16-pentamethoxy-9,10-dimethyltricyclo[10.4.0.0(2),?]hexadeca-1(12),2(7),3,5,13,15-hexaen-8-yl benzoate

• Inchi： 1S/C30H34O9/c1-16-13-18-14-20(31)24(35-4)26(37-6)22(18)23-19(15-21(34-3)25(36-5)27(23)38-7)28(30(16,2)33)39-29(32)17-11-9-8-10-12-17/h8-12,14-16,28,31,33H,13H2,1-7H3/t16-,28-,30-/m0/s1
• InChI Key： ZNXDFTKQSCEJGE-DSASHONVSA-N
• SMILES： O[C@]1(C)[C@H](C2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)O)OC)OC)OC)OC)OC)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 538.22000
• Monoisotopic Mass: 538.22028266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 538.6
• XLogP3: 4.8
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 222 - 224°C
• Boiling Point: 692.2±55.0 °C at 760 mmHg
• Flash Point: 223.1±25.0 °C
• Solubility: Insuluble (7.5E-3 g/L) (25 ºC),
• PSA: 112.91000
• LogP: 4.94350
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Schisantherin E Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins

Additional information on Schisantherin E

Schisantherin E: A Comprehensive Overview

Schisantherin E, with the CAS number 64917-83-5, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, belonging to the class of triterpenoids, is primarily isolated from the fruits of Schisandra chinensis, a plant widely used in traditional Chinese medicine (TCM). Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense scientific investigation.

The structural elucidation of Schisantherin E has been a focal point for researchers due to its complex triterpenoid framework. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), have been employed to confirm its molecular structure. The compound exhibits a unique arrangement of functional groups, including multiple hydroxyl and methoxy substituents, which contribute to its pharmacological properties.

One of the most promising aspects of Schisantherin E is its antioxidant activity. Recent research has demonstrated that this compound effectively scavenges free radicals, such as DPPH and ABTS radicals, suggesting its potential role in combating oxidative stress-related diseases. Moreover, studies have shown that Schisantherin E can upregulate the expression of antioxidant enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GPx), further enhancing its protective effects against oxidative damage.

Inflammation is another area where Schisantherin E has shown remarkable potential. Experimental models have revealed that this compound inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), by modulating the NF-κB signaling pathway. These findings underscore its potential as a natural anti-inflammatory agent, particularly for chronic inflammatory conditions like arthritis and cardiovascular diseases.

The hepatoprotective effects of Schisantherin E have also been extensively studied. Research indicates that this compound can mitigate liver damage caused by toxicants such as carbon tetrachloride (CCl₄) by reducing lipid peroxidation and enhancing cellular repair mechanisms. Furthermore, Schisantherin E has been shown to regulate key metabolic pathways in the liver, making it a potential candidate for treating liver diseases like hepatitis and fatty liver syndrome.

Recent advancements in nanotechnology have opened new avenues for the delivery of Schisantherin E. Researchers have explored the use of nanoformulations, such as liposomes and polymeric nanoparticles, to improve the bioavailability and therapeutic efficacy of this compound. These innovations could pave the way for more effective treatments in the future.

In conclusion, Schisantherin E (CAS 64917-83-5) is a multifaceted bioactive compound with diverse pharmacological properties. Its antioxidant, anti-inflammatory, and hepatoprotective effects make it a valuable asset in both traditional and modern medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, Schisantherin E holds immense promise for addressing various health challenges in the coming years.